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Compound of Interest

Compound Name: YEATS4 binder-1

Cat. No.: B15139767 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

YEATS4 binder-1, a potent and selective epigenetic reader binder. The following procedures

are designed to ensure the safety of laboratory personnel and compliance with standard

regulations for research chemical waste disposal.

Quantitative Data for YEATS4 Binder-1
For researchers utilizing YEATS4 binder-1, the following quantitative data, summarized from

available research, is provided for easy reference.

Property Value Source

Binding Affinity (Ki) 37 nM MedchemExpress

Molecular Formula C23H34N4O3 MedchemExpress

Molecular Weight 414.54 g/mol MedchemExpress

Proper Disposal Procedures for YEATS4 Binder-1
As a novel research chemical, YEATS4 binder-1 lacks specific disposal guidelines from

regulatory agencies. Therefore, it must be handled as a potentially hazardous chemical waste.

The following step-by-step procedure is based on general best practices for laboratory

chemical waste disposal.
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1. Risk Assessment:

Before handling, conduct a thorough risk assessment. Although specific toxicity data for

YEATS4 binder-1 is not readily available, it should be treated as a potentially hazardous

substance.

Assume the compound may have unknown toxicological properties.

If the compound is dissolved in a solvent like DMSO, consider the hazards of the solvent as

well. DMSO can facilitate skin absorption of other chemicals.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling YEATS4 binder-1 and its waste. This includes:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles

A lab coat

3. Waste Segregation and Collection:

Solid Waste:

Collect any solid YEATS4 binder-1 waste, including contaminated consumables (e.g.,

weigh boats, pipette tips, gloves), in a dedicated, sealed, and clearly labeled hazardous

waste container.

Do not mix with non-hazardous waste.

Liquid Waste:

If YEATS4 binder-1 is in a solution (e.g., dissolved in DMSO), collect the liquid waste in a

sealed, leak-proof, and chemically compatible container.

Label the container clearly with "Hazardous Waste," the full chemical name ("YEATS4
binder-1"), the solvent used (e.g., "in DMSO"), and the approximate concentration and
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volume.

Do not dispose of liquid waste containing YEATS4 binder-1 down the drain.[1][2]

4. Storage of Chemical Waste:

Store the hazardous waste container in a designated and properly ventilated satellite

accumulation area within the laboratory.

Ensure the container is kept closed except when adding waste.

Store incompatible waste types separately to prevent accidental reactions.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3][4][5]

Follow all institutional and local regulations for hazardous waste pickup and disposal.

Disposal Workflow Diagram
The following diagram outlines the logical steps for the proper disposal of YEATS4 binder-1.
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Workflow for YEATS4 Binder-1 Disposal
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Simplified YEATS4 Signaling in Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15139767?utm_src=pdf-custom-synthesis
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b15139767#yeats4-binder-1-proper-disposal-procedures
https://www.benchchem.com/product/b15139767#yeats4-binder-1-proper-disposal-procedures
https://www.benchchem.com/product/b15139767#yeats4-binder-1-proper-disposal-procedures
https://www.benchchem.com/product/b15139767#yeats4-binder-1-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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